Cas no 2229681-39-2 (tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229681-39-2
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6547787
• PubChem ID: 165622634
• Update Time: 2025-06-10

tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate
• tert-butyl N-[4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenyl]carbamate
• 2229681-39-2
• EN300-1884222

• Inchi： 1S/C14H18FNO3/c1-14(2,3)19-13(18)16-11-6-7-12(15)10(9-11)5-4-8-17/h4-7,9,17H,8H2,1-3H3,(H,16,18)/b5-4+
• InChI Key： OOZPBMDYAGFZIU-SNAWJCMRSA-N
• SMILES： FC1C=CC(=CC=1/C=C/CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate (CAS No. 2229681-39-2)

The compound tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate (CAS No. 2229681-39-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and hydroxyprop-1-en-1-yl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its carbamate functionality and tert-butyl group offer stability and reactivity advantages.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate has surged due to their role in enhancing the pharmacokinetic properties of drugs. Fluorination is a key strategy in modern medicinal chemistry, as it improves metabolic stability and bioavailability. This compound's CAS No. 2229681-39-2 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in agrochemical applications. The hydroxyprop-1-en-1-yl moiety can serve as a versatile building block for designing novel pesticides or herbicides. With the growing focus on sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's structural flexibility makes it a candidate for such innovations.

The synthesis of tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate typically involves multi-step organic reactions, including carbamate formation and fluoro-substitution. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical industries. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize its structure and confirm its identity.

From an SEO perspective, keywords like "fluorinated carbamate synthesis", "tert-butyl phenylcarbamate applications", and "CAS 2229681-39-2 uses" are frequently queried by researchers and industry professionals. These terms highlight the compound's versatility and the need for detailed technical information. Additionally, questions such as "How to synthesize tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate?" or "What are the industrial uses of CAS 2229681-39-2?" are common in search engines, underscoring its practical significance.

In conclusion, tert-butyl N-4-fluoro-3-(3-hydroxyprop-1-en-1-yl)phenylcarbamate (CAS No. 2229681-39-2) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity profile make it a subject of ongoing research, aligning with current trends in drug development and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in advanced organic synthesis and industrial applications.